N,N,2-trimethyl-4-pyrrol-1-ylbenzamide

• IUPAC Name: N,N,2-trimethyl-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C14H16N2O/c1-11-10-12(16-8-4-5-9-16)6-7-13(11)14(17)15(2)3/h4-10H,1-3H3
• InChI Key: KQLUNKCWYZJPRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=CC=C2)C(=O)N(C)C
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N,N,2-trimethyl-4-pyrrol-1-ylbenzamide, also known as TMPB, is a compound that has gained significant attention in scientific research due to its unique properties. TMPB is a small molecule that has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of N,N,2-trimethyl-4-pyrrol-1-ylbenzamide is not fully understood. However, it has been found to act as a partial agonist of the dopamine D3 receptor, which regulates the release of dopamine in the brain. N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has also been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has been found to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to improved cognitive function and mood. N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has also been found to inhibit the activity of monoamine oxidase, which can lead to increased levels of neurotransmitters in the brain. Additionally, N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has been found to have anti-inflammatory and antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it an effective tool for studying cellular processes. N,N,2-trimethyl-4-pyrrol-1-ylbenzamide is also stable and can be easily synthesized, making it readily available for research purposes. However, N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N,N,2-trimethyl-4-pyrrol-1-ylbenzamide. One direction is to study its potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another direction is to study its potential applications in cancer research, where it has shown promise as a potential anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of N,N,2-trimethyl-4-pyrrol-1-ylbenzamide and its biochemical and physiological effects. Finally, future research should focus on developing more effective and efficient synthesis methods for N,N,2-trimethyl-4-pyrrol-1-ylbenzamide.

Synthesis Methods

N,N,2-trimethyl-4-pyrrol-1-ylbenzamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-bromo-2,6-dimethylbenzoic acid with pyrrole in the presence of triethylamine and palladium catalyst. The reaction takes place under mild conditions and yields N,N,2-trimethyl-4-pyrrol-1-ylbenzamide in good yields.

Scientific Research Applications

N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to have high affinity and selectivity for the dopamine D3 receptor, which makes it a promising candidate for the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. N,N,2-trimethyl-4-pyrrol-1-ylbenzamide has also been found to have potential applications in the field of cancer research, where it has been shown to inhibit cell growth and induce apoptosis in cancer cells.